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Compound of Interest

Compound Name:
2,2-Bis[4-(4-

aminophenoxy)phenyl]propane

Cat. No.: B077367 Get Quote

Proper Disposal of 2,2-Bis[4-(4-
aminophenoxy)phenyl]propane (BAPP)
Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of 2,2-Bis[4-(4-aminophenoxy)phenyl]propane (BAPP), a diamino

monomer commonly used in the synthesis of polyimides, is critical to ensure laboratory safety

and environmental protection. This guide provides a step-by-step operational plan for its

disposal, adhering to standard safety protocols.

I. Immediate Safety Considerations
Before handling BAPP for disposal, it is imperative to be aware of its potential hazards. The

substance is classified as a skin sensitizer and may cause long-lasting harmful effects to

aquatic life.[1] Some safety data sheets also indicate that it is harmful if swallowed and can

cause skin and eye irritation.[2] Therefore, appropriate personal protective equipment (PPE)

must be worn at all times.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Chemical safety goggles or a face shield.[3]
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Lab Coat: A standard laboratory coat.

Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator is

recommended.

II. Step-by-Step Disposal Procedure
The recommended disposal method for BAPP is to containerize the waste and arrange for

collection by a licensed professional waste disposal service. Do not attempt to dispose of this

chemical down the drain or in regular trash.[3]

Step 1: Waste Collection

Carefully sweep up solid BAPP, avoiding the creation of dust.[1][3] If practical, use vacuum

equipment for collection.[1]

For residual amounts on labware, use appropriate cleaning methods and collect the

contaminated materials.

Step 2: Containerize the Waste

Place the collected BAPP waste into a suitable, clearly labeled, and sealable container.

Ensure the container is kept tightly closed to prevent any leakage or release of dust.[1][3]

Step 3: Labeling and Storage

Clearly label the waste container with the chemical name: "Waste 2,2-Bis[4-(4-
aminophenoxy)phenyl]propane" and appropriate hazard symbols.

Store the sealed container in a designated, well-ventilated waste storage area, away from

incompatible materials such as oxidizing agents.[3]

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and proper disposal.
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Provide the waste disposal service with the Safety Data Sheet (SDS) for BAPP to ensure

they have all the necessary information for safe handling and disposal.

III. Quantitative Data Summary
While specific quantitative disposal limits are determined by local regulations, the following

table summarizes key physical and chemical properties of BAPP relevant to its handling and

disposal.

Property Value

Chemical Formula C₂₇H₂₆N₂O₂

CAS Number 13080-86-9

Physical State Solid: Powder

Appearance White/Off-White

Melting Point 126-128 °C

Hazard Classifications Skin Sensitizer, Aquatic Chronic 4

IV. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2,2-
Bis[4-(4-aminophenoxy)phenyl]propane.
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Caption: Workflow for the safe disposal of 2,2-Bis[4-(4-aminophenoxy)phenyl]propane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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